Cas no 14396-89-5 (2-(But-3-yn-2-yl)isoindoline-1,3-dione)

• Product Name: 2-(But-3-yn-2-yl)isoindoline-1,3-dione
• CAS No: 14396-89-5
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• MDL: MFCD08703146
• CID: 138793
• PubChem ID: 603633
• Update Time: 2025-11-02

2-(But-3-yn-2-yl)isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(But-3-yn-2-yl)isoindoline-1,3-dione
• 1H-Isoindole-1,3(2H)-dione,2-(1-methyl-2-propyn-1-yl)-
• 2-(1-methyl-2-propyn-1-yl)-1H-Isoindole-1,3(2H)-dione
• 2-but-3-yn-2-ylisoindole-1,3-dione
• QC-5306
• 2-(1-Methylprop-2-ynyl)-1H-isoindole-1,3(2H)-dione
• 2-(1-Methylprop-2-ynyl)isoindole-1,3-dione
• N-(1-Methyl-2-propynyl)phthalimide
• AKOS006239768
• 2-(1-Methyl-2-propynyl)-1H-isoindole-1,3(2H)-dione
• A1-00902
• 1H-Isoindole-1,3(2H)-dione, 2-(1-methyl-2-propyn-1-yl)-
• 2-(but-3-yn-2-yl)isoindoline-1,3-dione, AldrichCPR
• CS-0446465
• SCHEMBL1390651
• 14396-89-5
• .alpha.-Methyl-n-propargyphthalimide
• DTXSID10345318
• 2-(1-Methyl-2-propynyl)-1H-isoindole-1,3(2H)-dione #
• SB65657
• AS-44400
• 2-phthalimido-3-butyne
• MFCD08703146

• MDL： MFCD08703146
• Inchi： 1S/C12H9NO2/c1-3-8(2)13-11(14)9-6-4-5-7-10(9)12(13)15/h1,4-8H,2H3
• InChI Key： SOGVFRFVTCHCLD-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1C(C#C)C)=O

Computed Properties

• Exact Mass: 199.06300
• Monoisotopic Mass: 199.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.285
• Melting Point: 107-109 ºC
• Boiling Point: 310 ºC
• Flash Point: 134 ºC
• PSA: 37.38000
• LogP: 1.24220

2-(But-3-yn-2-yl)isoindoline-1,3-dione Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37

Additional information on 2-(But-3-yn-2-yl)isoindoline-1,3-dione

Comprehensive Overview of 2-(But-3-yn-2-yl)isoindoline-1,3-dione (CAS No. 14396-89-5)

2-(But-3-yn-2-yl)isoindoline-1,3-dione, with the CAS number 14396-89-5, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This compound, often referred to as a derivative of isoindoline-1,3-dione, is characterized by its unique molecular structure, which includes a but-3-yn-2-yl group attached to the isoindoline core. Its versatility and potential applications make it a subject of interest for researchers and industry professionals alike.

The compound's molecular formula and structural features have been extensively studied to understand its reactivity and potential uses. The presence of the alkyne functional group in the but-3-yn-2-yl moiety opens up possibilities for various chemical transformations, such as click chemistry reactions, which are highly relevant in modern drug discovery and polymer science. Additionally, the isoindoline-1,3-dione core is known for its role in the synthesis of pharmaceutical intermediates and organic electronic materials, making this compound a valuable building block in these domains.

In recent years, the demand for high-performance organic compounds like 2-(But-3-yn-2-yl)isoindoline-1,3-dione has surged, driven by advancements in green chemistry and sustainable synthesis methods. Researchers are particularly interested in its potential as a precursor for biocompatible polymers and drug delivery systems, aligning with the global push for eco-friendly and efficient chemical processes. The compound's compatibility with catalytic reactions and its ability to form stable intermediates further enhance its appeal in industrial applications.

From a commercial perspective, 2-(But-3-yn-2-yl)isoindoline-1,3-dione is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its CAS number 14396-89-5 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. The compound's stability under standard conditions and its solubility profile in common organic solvents make it a practical choice for laboratory use.

The scientific community continues to explore the potential of 2-(But-3-yn-2-yl)isoindoline-1,3-dione in emerging fields such as bioorthogonal chemistry and materials engineering. Its ability to participate in selective and efficient reactions positions it as a key player in the development of next-generation functional materials and therapeutic agents. As research progresses, this compound is expected to play an increasingly important role in addressing contemporary challenges in chemistry and beyond.

In summary, 2-(But-3-yn-2-yl)isoindoline-1,3-dione (CAS No. 14396-89-5) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and organic synthesis. Its unique structural attributes and reactivity profile make it a valuable asset for researchers aiming to innovate in these fields. With ongoing advancements in chemical technology, the compound's relevance is poised to grow, offering new opportunities for scientific and industrial breakthroughs.